![molecular formula C15H29NO B1460925 1-(4-Tert-butylcyclohexyl)piperidin-4-ol CAS No. 416868-99-0](/img/structure/B1460925.png)
1-(4-Tert-butylcyclohexyl)piperidin-4-ol
Overview
Description
“1-(4-Tert-butylcyclohexyl)piperidin-4-ol” is a chemical compound with the molecular formula C15H29N . It is also known as Piperidine, 1-(4-tert.-butylcyclohexyl) .
Molecular Structure Analysis
The molecular structure of “1-(4-Tert-butylcyclohexyl)piperidin-4-ol” consists of a piperidine ring attached to a cyclohexyl ring. The cyclohexyl ring has a tert-butyl group attached to it .Physical And Chemical Properties Analysis
The molecular weight of “1-(4-Tert-butylcyclohexyl)piperidin-4-ol” is 223.3975 . Other physical and chemical properties such as boiling point, melting point, solubility, etc., are not available in the sources I found.Scientific Research Applications
Synthesis and Drug Development
The synthesis of complex molecules for drug development often requires intermediates with specific structural features. For instance, research by Chung et al. (2006) details the synthesis of a p38 MAP kinase inhibitor, highlighting a process that includes Grignard addition involving a tert-butylpiperidinyl magnesium chloride to a naphthyridone N-oxide. This synthesis supports drug development programs by providing a scalable method for producing potent inhibitors for diseases such as rheumatoid arthritis and psoriasis (Chung et al., 2006).
Chemical Stability and Reactivity
The stability and reactivity of chemical compounds are crucial for their potential applications. The work of Sacalis et al. (2019) on dendritic G-2 melamines incorporating piperidine motifs as key linkers demonstrates the structural and reactive utility of piperidine derivatives in creating complex molecules with potential applications in material science and nanotechnology (Sacalis et al., 2019).
Organic Synthesis and Material Science
In organic synthesis, the development of novel methodologies for synthesizing compounds with specific functionalities is critical. An example is the improved synthesis of 4-benzylidene-2,6-di-tert-butylcyclohexa-2,5-dienone derivatives, as outlined by Wang et al. (2014). This research demonstrates the versatility of tert-butyl and piperidine derivatives in synthesizing compounds with potential applications in materials science and catalysis (Wang et al., 2014).
Bioactive Compound Development
Piperidine derivatives play a significant role in the development of bioactive compounds. Research by Chonan et al. (2011) on the synthesis and evaluation of (4-piperidinyl)-piperazine derivatives as ACC1/2 non-selective inhibitors showcases the medicinal chemistry applications of piperidine derivatives, particularly in the development of treatments for metabolic disorders (Chonan et al., 2011).
Analytical Characterization and Synthesis
Analytical characterization and synthesis techniques are fundamental to developing and understanding new chemical entities. Research on the synthesis and characterization of piperidin-4-ones, such as by Shanthi et al. (2020), provides insight into the structural and chemical properties of piperidine derivatives, essential for their application in various scientific domains (Shanthi et al., 2020).
Mechanism of Action
While the specific mechanism of action for “1-(4-Tert-butylcyclohexyl)piperidin-4-ol” is not mentioned in the sources, piperidin-4-ol derivatives have been evaluated for potential treatment of HIV . They are believed to act as CCR5 antagonists, blocking the CCR5 receptor which is essential for HIV-1 entry .
properties
IUPAC Name |
1-(4-tert-butylcyclohexyl)piperidin-4-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H29NO/c1-15(2,3)12-4-6-13(7-5-12)16-10-8-14(17)9-11-16/h12-14,17H,4-11H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAEOEISWYAJVPH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CCC(CC1)N2CCC(CC2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H29NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.40 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Tert-butylcyclohexyl)piperidin-4-ol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.